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Compound of Interest

Compound Name: 2-(7-ethyl-1H-indol-3-yl)ethanol

Cat. No. B118839

An In-depth Technical Guide on the Physicochemical Properties of 7-Ethyltryptophol

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Ethyltryptophol is a crucial intermediate in the synthesis of Etodolac, a widely used non-
steroidal anti-inflammatory drug (NSAID). A thorough understanding of its physicochemical
properties is essential for optimizing synthesis, purification, formulation, and for predicting its
behavior in biological systems. This technical guide provides a comprehensive overview of the
core physicochemical characteristics of 7-ethyltryptophol, details the standard experimental
methodologies for their determination, and visualizes key related processes, including its
relevant biological pathway, chemical synthesis, and purification workflows.

Core Physicochemical Properties

The physicochemical properties of 7-ethyltryptophol have been reported across various
sources. These values are critical for laboratory handling, process development, and regulatory
documentation. A summary of these properties is presented below.

Data Presentation

The quantitative data for 7-ethyltryptophol are summarized in Table 1. Discrepancies in
reported values may arise from different experimental conditions, methods, or sample purity.
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Property Value
IUPAC Name 2-(7-ethyl-1H-indol-3-yl)ethanol
CAS Number 41340-36-7
Molecular Formula C12H1sNO
Molecular Weight 189.25 g/mol
White to pale yellow or pale beige
Appearance . _
solid/crystalline powder.[1][2]
Melting Point 44-45 °C[3][4]; 50 °CJ[5]; 60-64 °C[1]
N _ 377.8 £ 27.0 °C at 760 mmHg[3][4]; 310.4 °C at
Boiling Point
760 mmHg[6][7]; 270-272 °C[1]
) 1.1 £ 0.1 g/cm?3[3][4]; 1.08 g/cm3[6][7]; 1.160
Density

g/cm3[1]

Slightly soluble in water; Soluble in alcohol,
Solubility ether, ethanol, methanol, and DMSO; Slightly
soluble in chloroform.[1][2][6][7]

Partition Coefficient (LogP) 2.28[4]; 1.67[6][7]; 2.37[8]
pKa 14.98 + 0.10 (Predicted)
Flash Point 182.3 + 23.7 °C[3][4]; 188.1 °C[6][7]; 118 °C[1]

Biological Activity and Signaling Pathway

7-Ethyltryptophol is the key precursor for the synthesis of Etodolac.[9] The therapeutic effects
of Etodolac are attributed to its ability to inhibit prostaglandin synthesis.[9] Etodolac functions
as a non-steroidal anti-inflammatory drug (NSAID) by inhibiting the cyclooxygenase (COX)
enzymes, with some selectivity towards COX-2 over COX-1.[3][7] The COX enzymes are
responsible for converting arachidonic acid into prostaglandin H2 (PGH:), the precursor for
various pro-inflammatory prostaglandins (e.g., PGEz) and thromboxanes.[1][10] By blocking
this pathway, Etodolac reduces the levels of prostaglandins at the site of inflammation, thereby
mitigating pain, fever, and swelling.[3][7]
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‘ Crude 7-Ethyltryptophol \

1. Dissolve in Organic Solvent
(e.g., Dichloromethane, Toluene)

2. Wash with Aqueous Acid
(e.g., IN HCI) to Remove Impurities

3. Separate Aqueous & Organic Phases

4. Remove Organic Solvent
(Distillation)

5. Triturate/Recrystallize
Residue with Alkane Solvent
(e.g., Hexane)

6. Cool, Filter, and Dry

High-Purity 7-Ethyltryptophol
(Free-Flowing Solid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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